2-(3,4-Dimethylphenyl)-1,3-thiazole-5-carbaldehyde

• IUPAC Name: 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C12H11NOS/c1-8-3-4-10(5-9(8)2)12-13-6-11(7-14)15-12/h3-7H,1-2H3
• InChI Key: XQJWPDZDZLHXDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC=C(S2)C=O)C
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol

Description

2-(3,4-Dimethylphenyl)-1,3-thiazole-5-carbaldehyde is a chemical compound that belongs to the class of thiazole derivatives. The compound has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Physicochemical Properties

Research has delved into the synthesis of thiazole derivatives for their application in materials science, highlighting the relationship between structure and physicochemical properties. These studies often explore the synthesis of symmetrically substituted thiazoles and their derivatives, aiming to understand the impact of different substituents on solubility and other relevant properties (Tokárová & Biathová, 2018).

Luminescence Sensing

Dimethylphenyl derivatives have been synthesized and evaluated for their luminescence properties, particularly in the detection of benzaldehyde derivatives. These compounds have been found to exhibit selective sensitivity towards benzaldehyde-based derivatives, making them potential candidates for fluorescence sensors (Shi et al., 2015).

Antimicrobial and Analgesic Activities

Novel thiazole derivatives have been synthesized and assessed for their biological activities, including antimicrobial and analgesic properties. Such research underscores the potential of thiazole compounds in therapeutic applications, exploring the structure-activity relationships to identify compounds with significant efficacy (Mekky & Sanad, 2019).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit enzymes like monoamine oxidase (mao) and cholinesterase (che) enzymes . These enzymes play crucial roles in neurotransmission, with MAO involved in the breakdown of monoamine neurotransmitters and ChE in the termination of impulse transmissions at cholinergic synapses.

Mode of Action

For instance, some naphthamide derivatives have shown potent, reversible, and competitive inhibitory action over human monoamine oxidase .

Biochemical Pathways

Compounds with similar structures have been found to affect the monoamine and cholinergic pathways . These pathways are involved in various neurological conditions such as depression, anxiety, Parkinson’s disease, and Alzheimer’s disease .

Result of Action

Similar compounds have been found to inhibit specific enzymes, leading to changes in neurotransmission .